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Compound of Interest

5-Hydroxyomeprazole-13C,d2
Compound Name:
(sodium)

Cat. No.: B12368087

Get Quote

Executive Summary

5-Hydroxyomeprazole (5-OH-OMP) is the primary metabolite of the proton pump inhibitor

omeprazole, formed exclusively by the cytochrome P450 isoform CYP2C19.[1][2]
Consequently, the ratio of omeprazole to 5-hydroxyomeprazole in plasma is the gold-standard
biomarker for CYP2C19 phenotyping (Poor vs. Extensive Metabolizers).

To quantify this metabolite accurately in biological matrices, Stable Isotope Labeled (SIL)
internal standards are required.[3] The most distinct and chemically stable variant is 5-
Hydroxyomeprazole-d3, typically labeled on the benzimidazole methoxy group to prevent
metabolic loss of the label and minimize kinetic isotope effects.

Structural Characterization & Molecular Weight
Chemical Identity

The hydroxylation of omeprazole occurs at the 5-methyl group of the pyridine ring. When
selecting a labeled standard, it is critical to ensure the label is not on the labile position (the
hydroxymethyl group) or a position subject to exchange.
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Unlabeled 5- Labeled 5-
Feature
Hydroxyomeprazole Hydroxyomeprazole-d3
2748479-83-4 (Neutral) /
CAS Number 92340-57-3
1215629-45-0 (Salt base)
Molecular Formula C17H19N304S C17H16D3N304S
Monoisotopic Mass 361.1096 Da 364.1285 Da
Average Mol .[4][5][6][71[8][9
] J HIRIOIIEIES) 361.42 g/mol 364.44 g/mol
Weight
N Benzimidazole-5-methoxy-d3
Label Position N/A )
(Typical)
Appearance White to off-white solid Off-white to pale yellow solid
N DMSO, Methanol, slightly in
Solubility DMSO, Methanol

Water

Structural Diagram & Fragmentation Logic

The following diagram illustrates the structural relationship between the parent drug, the
metabolite, and the labeled standard, highlighting the fragmentation points critical for Mass
Spectrometry (MS) detection.
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Figure 1: Metabolic formation of 5-Hydroxyomeprazole and MS/MS fragmentation pathways
relative to the d3-labeled internal standard.
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Bioanalytical Application (LC-MS/MS)
Internal Standard Selection Strategy

For 5-hydroxyomeprazole, the position of the deuterium label dictates the MRM (Multiple
Reaction Monitoring) transition strategy.

o Label on Benzimidazole Methoxy (Most Common):

o

Precursor lon: m/z 365.1 ([M+H]+)
o Primary Fragment (Pyridine moiety): m/z 214.1

o Observation: The label is located on the benzimidazole ring, which is lost as a neutral
fragment during the primary collision-induced dissociation (CID).

o Resulting Transition: 365.1 — 214.1.

o Risk: This produces the same product ion as the unlabeled analyte (362.1 - 214.1).
Chromatographic separation and high mass resolution are essential to prevent crosstalk
from source fragmentation.

o Label on Pyridine Methoxy (Alternative):
o Precursor lon: m/z 365.1
o Primary Fragment: m/z 217.1 (Retains d3).
o Resulting Transition: 365.1 — 217.1.
o Benefit: Higher specificity as both precursor and product ions differ from the analyte.

Recommendation: Verify the Certificate of Analysis (CoA) for your specific lot. If using the
standard benzimidazole-labeled d3, monitor 365.1 — 214.1 but validate selectivity rigorously.

Mass Spectrometry Parameters

The following parameters are optimized for a Sciex Triple Quadrupole system but are
adaptable to Agilent/Thermo platforms.
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R 5-Hydroxyomeprazole 5-Hydroxyomeprazole-d3
(Analyte) (1S)

lonization Mode ESI Positive (+) ESI Positive (+)

Precursor lon (Q1) 362.1 m/z 365.1 m/z

Product lon (Q3) 214.1 m/z (Quantifier) 214.1 m/z (Quantifier)*

Declustering Potential 60 V 60 V

Collision Energy (CE) 15-20 eV 15-20 eV

Retention Time ~2.5min ~2.5min

*Note: Assumes d3 label on benzimidazole ring.[6][10] If label is on pyridine, Q3 will be 217.1.

Experimental Protocol: Preparation & Stability
Stock Solution Preparation

Objective: Create a stable 1.0 mg/mL stock solution. 5-Hydroxyomeprazole is acid-labile and
light-sensitive.

» Weighing: Weigh 1.0 mg of 5-Hydroxyomeprazole-d3 (correcting for salt/purity factor).
e Solvent: Dissolve in 100% Methanol or DMSO.

o Caution: Do not use acidic diluents (e.g., 0.1% Formic Acid) for the stock, as this degrades
the sulfoxide bond.

o Alkaline Stabilization: Add 1% v/v Ammonium Hydroxide (NH4OH) or use a 50:50
Methanol:10mM Ammonium Bicarbonate (pH 8.0) mixture for working dilutions to ensure
stability.

Extraction Workflow (Protein Precipitation)

This protocol minimizes matrix effects while maintaining high recovery.
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Figure 2: Optimized sample preparation workflow for plasma analysis.

Stability Criteria

¢ Benchtop: Stable for <4 hours in acidic mobile phase; >24 hours in alkaline buffer (pH 8.5).

e Long-term: -80°C in methanol stock (stable for >1 year).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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